BENGHE Foundational & Exploratory

Check Availability & Pricing

molecular structure and formula of "4-Oxobutyl
benzoate" (C12H1403)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Oxobutyl benzoate

Cat. No.: B3117955

An In-depth Technical Guide to 4-Oxobutyl
Benzoate (C12H1403)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 4-oxobutyl benzoate, a key intermediate in pharmaceutical manufacturing.
This document collates essential physicochemical data, detailed spectroscopic analysis, and
an experimental protocol for its synthesis. The information is presented to support research,
development, and quality control activities involving this compound.

Molecular Structure and Identification

4-Oxobutyl benzoate, with the molecular formula C12H1403, is systematically named methyl
4-(4-oxobutyl)benzoate.[1] Its chemical identity is further confirmed by its CAS Registry
Number: 106200-41-3.[1]

The molecular structure consists of a benzoate group esterified with a 4-oxobutanol moiety.
This bifunctional nature, possessing both an ester and an aldehyde, makes it a versatile
building block in organic synthesis.

Molecular Structure:
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A logical diagram illustrating the relationship between the compound's name, formula, and key
functional groups is presented below.

. IUPAC Name:
Gﬂolecular Formula: C12H1403 Cnethyl A 4-oxobuty|)benzoat9 [Structural Features]
Benzoate Group 4-Oxobutyl Group
(Ester) (Aldehyde)

Click to download full resolution via product page

Caption: Logical relationship of 4-Oxobutyl Benzoate's nomenclature and structure.

Physicochemical Properties

A summary of the key physicochemical properties of methyl 4-(4-oxobutyl)benzoate is provided
in the table below. These values are essential for handling, storage, and reaction planning.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b3117955?utm_src=pdf-body-img
https://www.benchchem.com/product/b3117955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3117955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Weight 206.24 g/mol [1112]
Molecular Formula C12H1403 [1]
Appearance Colorless to pale yellow liquid

N ) ~297 °C at 760 mmHg
Boiling Point (2]
(extrapolated)

Density ~1.105 g/cm3 [2]
Refractive Index ~1.514 [2]
LogP (Lipophilicity) ~1.6 [2]

- Poorly soluble in water, soluble
Solubility ) ) [3]
in organic solvents

Spectroscopic Data

Spectroscopic analysis is critical for the structural confirmation and purity assessment of methyl
4-(4-oxobutyl)benzoate. The following tables summarize the expected and reported spectral
data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Chemical Shift

1H NMR Multiplicity Integration Assignment
(3, ppm)

H-Ar 7.20-8.10 m 4H Aromatic protons

Methyl ester
-OCHs 3.80-3.90 s 3H .
protons

-CH:z- (a to C=0, Methylene
2.70 - 2.80 t 2H

aldehyde) protons

-CHz- (B to C=0, Methylene
1.90-2.10 m 2H

aldehyde) protons

-CHz- (y to C=0, Methylene
2.40 - 2.60 t 2H

aldehyde) protons

-CHO 9.70-9.80 t 1H Aldehyde proton

13C NMR Chemical Shift (o, ppm) Assignment

C=0 (ester) ~166 Ester carbonyl carbon

C-Ar (quaternary) ~130-145 Aromatic carbons

C-H (aromatic) ~128-133 Aromatic carbons

-OCHs ~52 Methyl ester carbon

-CH:- (a to C=0, aldehyde) ~43 Methylene carbon

-CH:z- (3 to C=0, aldehyde) ~20-30 Methylene carbon

-CH2- (y to C=0, aldehyde) ~30-40 Methylene carbon

-CHO ~202 Aldehyde carbonyl carbon

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Intensity Assignment

~3050 Medium C-H stretch (aromatic)
~2950, ~2850 Medium C-H stretch (aliphatic)
~2720, ~2820 Weak C-H stretch (aldehyde)
~1720 Strong C=0 stretch (ester)

~1725 Strong C=0 stretch (aldehyde)
~1600, ~1450 Medium-Strong C=C stretch (aromatic ring)
~1280, ~1100 Strong C-O stretch (ester)

Mass Spectrometry (M) @@

m/z Relative Intensity (%) Assignment

206 Moderate [M]* (Molecular ion)

175 Moderate [M - OCHs]*

149 Strong [C8H50-3]+ (benzoyl cation
derivative)

135 Strong [C7Hs502]* (benzoyl cation)

105 Strong [C7Hs0]* (benzoyl cation)

77 Moderate [CeHs]* (phenyl cation)

Experimental Protocol: Synthesis

The following protocol describes a common method for the synthesis of methyl 4-(4-
oxobutyl)benzoate via the esterification of 4-(4-oxobutyl)benzoic acid.

Materials and Reagents

 4-(4-oxobutyl)benzoic acid

e Methanol (anhydrous)

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3117955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Sulfuric acid (concentrated)

¢ Sodium bicarbonate (saturated aqueous solution)
e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate

e Dichloromethane or ethyl acetate

e Round-bottom flask

e Reflux condenser

e Separatory funnel

« Rotary evaporator

Procedure

e Reaction Setup: In a clean, dry round-bottom flask, dissolve 4-(4-oxobutyl)benzoic acid in an
excess of anhydrous methanol (e.g., 10-20 equivalents).

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-5
mol%) to the solution while stirring.

o Reflux: Attach a reflux condenser and heat the reaction mixture to reflux (approximately 65-
70 °C). Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is
typically complete within 4-8 hours.

o Workup:
o Allow the reaction mixture to cool to room temperature.
o Remove the excess methanol using a rotary evaporator.

o Dissolve the residue in an organic solvent such as dichloromethane or ethyl acetate.
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o Transfer the solution to a separatory funnel and wash sequentially with a saturated
agueous solution of sodium bicarbonate (to neutralize the acid), water, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary
evaporator to yield the crude product.

¢ Purification: The crude methyl 4-(4-oxobutyl)benzoate can be purified by column
chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate
in hexanes) to afford the pure product.

The workflow for the synthesis and purification is depicted in the following diagram.
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Reflux (4-8 h)

Aqueous Workup:
1. NaHCOs wash
2. Water wash
3. Brine wash

( Drying over Na2S0a )
Concentration
(Rotary Evaporator)
(Column Chromatograph))
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Caption: Experimental workflow for the synthesis of methyl 4-(4-oxobutyl)benzoate.

Applications in Drug Development
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Methyl 4-(4-oxobutyl)benzoate is a crucial intermediate in the synthesis of various
pharmaceuticals. Notably, it is a precursor for the production of Pemetrexed, an antifolate
chemotherapy drug used in the treatment of mesothelioma and non-small cell lung cancer.[3]
Its aldehyde functionality allows for the construction of heterocyclic ring systems, which are
common scaffolds in medicinal chemistry.

Safety and Handling

Standard laboratory safety precautions should be observed when handling methyl 4-(4-
oxobutyl)benzoate and the reagents used in its synthesis. This includes the use of personal
protective equipment (PPE) such as safety glasses, gloves, and a lab coat. All manipulations
should be performed in a well-ventilated fume hood. For detailed safety information, refer to the
Safety Data Sheet (SDS) of the compound.

Conclusion

This technical guide has provided a detailed overview of the molecular structure,
physicochemical properties, spectroscopic data, and a synthetic protocol for methyl 4-(4-
oxobutyl)benzoate. The compiled information serves as a valuable resource for researchers
and professionals in the fields of organic synthesis, medicinal chemistry, and drug
development. The provided data and methodologies are intended to facilitate further research
and application of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [molecular structure and formula of "4-Oxobutyl
benzoate" (C12H1403)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3117955#molecular-structure-and-formula-of-4-
oxobutyl-benzoate-c12h1403]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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